Cas no 1804000-91-6 (2-Chloro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-Chloro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1804000-91-6
• MF: C₉H₄ClF₆NO₃
• MW: 323.576382637024
• CID: 4927646
• Update Time: 2025-06-20

2-Chloro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H4ClF6NO3/c10-7-3(2-5(18)19)1-4(20-9(14,15)16)6(17-7)8(11,12)13/h1H,2H2,(H,18,19)
• InChI Key： OLRKADXPIVBGID-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(=O)O)C=C(C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.4
• Topological Polar Surface Area: 59.4

Additional information on 2-Chloro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid

Introduction to 2-Chloro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1804000-91-6)

2-Chloro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid, identified by its CAS number 1804000-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, characterized by its unique structural features that include chloro, trifluoromethoxy, and trifluoromethyl substituents. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 2-Chloro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid imparts a high degree of reactivity, which is leveraged in multiple synthetic pathways. The presence of the acetic acid moiety at the 3-position enhances its solubility in polar solvents, facilitating its use in solution-phase reactions. Additionally, the electron-withdrawing nature of the trifluoromethyl and chloro groups influences its electronic properties, making it a versatile building block for further functionalization.

In recent years, this compound has been extensively studied for its potential applications in drug discovery and development. The pyridine core is a common scaffold in many pharmacologically active agents, and modifications at specific positions can lead to compounds with enhanced efficacy and selectivity. For instance, research has highlighted the role of trifluoromethyl groups in improving metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of 2-Chloro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid is its utility as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop molecules that can selectively inhibit aberrant kinase activity. Preliminary studies have demonstrated promising results in vitro, suggesting its potential as a key intermediate in developing novel anticancer therapies.

The trifluoromethoxy group, in particular, has been recognized for its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic clearance. This feature is critical in optimizing drug candidates for clinical translation. Furthermore, the chloro substituent provides a handle for further chemical modifications, allowing for the exploration of diverse structural analogs. Such flexibility is essential in medicinal chemistry campaigns where iterative design and optimization are necessary to achieve desired pharmacological profiles.

Advances in computational chemistry have also contributed to the growing interest in 2-Chloro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid. Molecular modeling studies have helped elucidate its interactions with biological targets, providing insights into how structural modifications can fine-tune binding affinity and selectivity. These computational approaches complement traditional experimental methods, enabling more efficient screening of potential drug candidates.

The synthesis of 2-Chloro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include nucleophilic substitution reactions to introduce the chloro and trifluoromethoxy groups, followed by functional group transformations to achieve the acetic acid moiety. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyridine ring system with high regioselectivity.

In conclusion, 2-Chloro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1804000-91-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery efforts aimed at addressing unmet medical needs.